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Compound of Interest

5-amino-1-(4-nitrophenyl)-1H-
Compound Name:
pyrazole-4-carbonitrile

Cat. No.: B184829

Abstract: The pyrazole nucleus is a privileged five-membered heterocyclic scaffold renowned
for its broad spectrum of pharmacological activities.[1][2] When functionalized with a
nitrophenyl moiety, these derivatives exhibit enhanced and often specific biological actions,
making them a focal point in medicinal chemistry and drug discovery. The electron-withdrawing
nature of the nitro group significantly influences the molecule's electronic properties, receptor
binding affinity, and metabolic stability. This technical guide provides an in-depth analysis of the
structure-activity relationships (SAR) of nitrophenyl-pyrazole derivatives, focusing on their
anticancer, anti-inflammatory, and antimicrobial properties. It consolidates quantitative data
from recent studies, details key experimental protocols, and uses logical diagrams to illustrate
the critical interplay between chemical structure and biological function for researchers,
scientists, and drug development professionals.

The Nitrophenyl-Pyrazole Scaffold: Core Structure
and Synthesis

The foundational structure of the compounds discussed herein consists of a pyrazole ring
substituted with at least one nitrophenyl group. The positions of substitution on both the
pyrazole and the phenyl rings are critical for determining the molecule's biological activity. Key
points of modification include the position of the nitro group (ortho, meta, or para), substitutions
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at the N1 position of the pyrazole ring, and various substituents on the phenyl rings at other
positions.
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SAR Logic for Anticancer Activity

Structural Modifications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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